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Abstract: Cyclohexylmethanesulfonyl chloride is a key building block in modern organic
synthesis, particularly valued for its role as a sulfonylating agent in the development of novel
pharmaceutical and agrochemical compounds. This technical guide provides a comprehensive
overview of its physical and chemical properties, detailed methodologies for its synthesis and
characterization, and insights into its reactivity and safe handling. By consolidating theoretical
principles with practical considerations, this document serves as an essential resource for
researchers leveraging this versatile reagent in their synthetic endeavors.

Introduction: The Synthetic Utility of
Cyclohexylmethanesulfonyl Chloride

Cyclohexylmethanesulfonyl chloride, with the CAS Number 4352-30-1, is an organosulfur
compound that has garnered significant interest in synthetic chemistry.[1][2] Its utility primarily
stems from the presence of the sulfonyl chloride functional group (-SO2Cl) attached to a
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cyclohexylmethyl moiety. This unique combination of a reactive sulfonyl group and a bulky,
lipophilic cyclohexyl ring makes it an invaluable reagent for introducing the
cyclohexylmethanesulfonyl group into a wide array of molecules.[1]

The incorporation of this group can significantly modulate the physicochemical and
pharmacological properties of a parent molecule, a strategy frequently employed in drug
discovery to enhance efficacy, tailor solubility, and improve metabolic stability.[1] This guide
aims to provide a deep dive into the fundamental properties and practical applications of
cyclohexylmethanesulfonyl chloride, empowering researchers to utilize this reagent with
confidence and precision.

Physicochemical Properties: A Comprehensive Data
Summary

A thorough understanding of a reagent's physical properties is paramount for its effective use in
experimental design, particularly for reaction setup, purification, and storage. The key
physicochemical properties of cyclohexylmethanesulfonyl chloride are summarized in the

table below.
Property Value Source
CAS Number 4352-30-1 [1112]
Molecular Formula C7H13CIO2S [11[2]
Molecular Weight 196.7 g/mol [1][2]
Appearance Colorle'ss t.o brown or reddish- 1]
brown liquid

Density 1.229 g/mL [3114]
Melting Point 114-115°C [3]
Boiling Point 280 °C [3]
Flash Point 123 °C [3]

© 2026 BenchChem. All rights reserved. 2/6 Tech Support


https://www.solubilityofthings.com/4-methylbenzenesulfonyl-chloride
https://www.solubilityofthings.com/4-methylbenzenesulfonyl-chloride
https://www.benchchem.com/product/b1350910?utm_src=pdf-body
https://www.benchchem.com/product/b1350910?utm_src=pdf-body
https://www.solubilityofthings.com/4-methylbenzenesulfonyl-chloride
https://www.chemimpex.com/products/23548
https://www.solubilityofthings.com/4-methylbenzenesulfonyl-chloride
https://www.chemimpex.com/products/23548
https://www.solubilityofthings.com/4-methylbenzenesulfonyl-chloride
https://www.chemimpex.com/products/23548
https://www.solubilityofthings.com/4-methylbenzenesulfonyl-chloride
https://www.environex.net.au/wp-content/uploads/2016/04/Dichloromethane_MethyleneChloride.pdf
https://www.americanchemicalsuppliers.com/list/search?search=cyclohexyl-methanesulfonyl+chloride
https://www.environex.net.au/wp-content/uploads/2016/04/Dichloromethane_MethyleneChloride.pdf
https://www.environex.net.au/wp-content/uploads/2016/04/Dichloromethane_MethyleneChloride.pdf
https://www.environex.net.au/wp-content/uploads/2016/04/Dichloromethane_MethyleneChloride.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1350910?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

Note on Appearance: The discrepancy in the reported color, from colorless to brown or reddish-
brown, may be attributed to the purity of the substance. Commercially available reagents may
contain impurities that impart a color. For applications requiring high purity, distillation or other
purification methods may be necessary.

Solubility Profile

While specific quantitative solubility data for cyclohexylmethanesulfonyl chloride is not
readily available in the literature, its solubility can be inferred from its chemical structure and
the known properties of other sulfonyl chlorides.

o Water: Sulfonyl chlorides are generally known to be poorly soluble in water and to react with
it (hydrolyze).[5] The large, nonpolar cyclohexyl group in cyclohexylmethanesulfonyl
chloride would further decrease its aqueous solubility.

o Organic Solvents: It is anticipated to be soluble in a wide range of common organic solvents.
Based on the properties of similar compounds like tosyl chloride and methanesulfonyl
chloride, good solubility is expected in:[6][7]

o Polar Aprotic Solvents: Acetone, Dichloromethane (DCM), Tetrahydrofuran (THF), Ethyl
Acetate, Acetonitrile (ACN), Dimethylformamide (DMF), Dimethyl Sulfoxide (DMSO).[8][9]
[10]

o Nonpolar Solvents: Toluene, Hexanes, Diethyl Ether.

The choice of solvent for reactions involving cyclohexylmethanesulfonyl chloride will depend
on the specific reaction conditions and the solubility of other reactants.

Synthesis of Cyclohexylmethanesulfonyl Chloride:
A Practical Approach

While a specific, detailed experimental protocol for the synthesis of
cyclohexylmethanesulfonyl chloride is not widely published, a robust synthesis can be
designed based on established methods for the preparation of alkyl sulfonyl chlorides. A
common and effective method involves the oxidative chlorination of a corresponding thiol or
disulfide.

© 2026 BenchChem. All rights reserved. 3/6 Tech Support


https://www.benchchem.com/product/b1350910?utm_src=pdf-body
https://www.solubilityofthings.com/2-methylbenzenesulfonyl-chloride
https://www.benchchem.com/product/b1350910?utm_src=pdf-body
https://www.benchchem.com/product/b1350910?utm_src=pdf-body
https://www.lookchem.com/404.htm
https://en.wikipedia.org/wiki/Methanesulfonyl_chloride
https://pmc.ncbi.nlm.nih.gov/articles/PMC9084326/
https://en.wikipedia.org/wiki/Dimethylformamide
https://www.gchemglobal.com/molecules/dmso/
https://www.benchchem.com/product/b1350910?utm_src=pdf-body
https://www.benchchem.com/product/b1350910?utm_src=pdf-body
https://www.benchchem.com/product/b1350910?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1350910?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Below is a proposed, detailed step-by-step methodology for the synthesis of
cyclohexylmethanesulfonyl chloride, grounded in established chemical principles.

Proposed Synthetic Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1350910#cyclohexylmethanesulfonyl-chloride-
physical-properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2026 BenchChem. All rights reserved. 5/6 Tech Support


https://www.solubilityofthings.com/4-methylbenzenesulfonyl-chloride
https://www.chemimpex.com/products/23548
https://www.environex.net.au/wp-content/uploads/2016/04/Dichloromethane_MethyleneChloride.pdf
https://www.americanchemicalsuppliers.com/list/search?search=cyclohexyl-methanesulfonyl+chloride
https://www.solubilityofthings.com/2-methylbenzenesulfonyl-chloride
https://www.lookchem.com/404.htm
https://en.wikipedia.org/wiki/Methanesulfonyl_chloride
https://pmc.ncbi.nlm.nih.gov/articles/PMC9084326/
https://pmc.ncbi.nlm.nih.gov/articles/PMC9084326/
https://en.wikipedia.org/wiki/Dimethylformamide
https://www.gchemglobal.com/molecules/dmso/
https://www.benchchem.com/product/b1350910#cyclohexylmethanesulfonyl-chloride-physical-properties
https://www.benchchem.com/product/b1350910#cyclohexylmethanesulfonyl-chloride-physical-properties
https://www.benchchem.com/product/b1350910#cyclohexylmethanesulfonyl-chloride-physical-properties
https://www.benchchem.com/product/b1350910#cyclohexylmethanesulfonyl-chloride-physical-properties
https://www.benchchem.com/product/b1350910#cyclohexylmethanesulfonyl-chloride-physical-properties
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1350910?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1350910?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Foundational & Exploratory

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
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